Cas no 16417-02-0 (4(3H)-Quinazolinone,3-butyl-)

• Product name: 4(3H)-Quinazolinone,3-butyl-
• CAS No: 16417-02-0
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 163285
• PubChem ID: 63398

4(3H)-Quinazolinone,3-butyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,3-butyl-
• 3-butyl-4(3H)-Quinazolinone
• 3-butylquinazolin-4-one
• 3-(n-butyl)quinazolin-4(3H)-one
• 3-Butyl-3H-chinazolin-4-on
• 3-butyl-3H-quinazolin-4-one
• 3-butylquinazolin-4(3H)-one
• 3-n-butylquinazolin-4-one
• 4-Quinazolone, 3-butyl
• AC1L1Z04
• BRN 0147718
• LS-140444
• N3-n-butylquinazolin-4-one
• ZZSCVVWJRCJHPA-UHFFFAOYSA-N
• DTXSID70167715
• FT-0733914
• 5-24-03-00027 (Beilstein Handbook Reference)
• 16417-02-0
• 4(3H)-Quinazolinone, 3-butyl-

• Inchi： InChI=1S/C12H14N2O/c1-2-3-8-14-9-13-11-7-5-4-6-10(11)12(14)15/h4-7,9H,2-3,8H2,1H3
• InChI Key： ZZSCVVWJRCJHPA-UHFFFAOYSA-N
• SMILES： C(N1C(=O)C2C(=CC=CC=2)N=C1)CCC

Computed Properties

• Exact Mass: 202.11072
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67